Cas no 2418727-55-4 ((2,5-Dichlorothiophen-3-yl)methylhydrazine;hydrochloride)

• Product Name: (2,5-Dichlorothiophen-3-yl)methylhydrazine;hydrochloride
• CAS No: 2418727-55-4
• MF: C₅H₇Cl₃N₂S
• MW: 233.546476602554
• CID: 5970453
• PubChem ID: 154577383
• Update Time: 2025-06-26

(2,5-Dichlorothiophen-3-yl)methylhydrazine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26862978
• (2,5-Dichlorothiophen-3-yl)methylhydrazine;hydrochloride
• 2418727-55-4
• [(2,5-dichlorothiophen-3-yl)methyl]hydrazine hydrochloride

• Inchi： 1S/C5H6Cl2N2S.ClH/c6-4-1-3(2-9-8)5(7)10-4;/h1,9H,2,8H2;1H
• InChI Key： QTJNZVHIBFEMDJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(S1)Cl)CNN.Cl

Computed Properties

• Exact Mass: 231.939552g/mol
• Monoisotopic Mass: 231.939552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.3Ų

Additional information on (2,5-Dichlorothiophen-3-yl)methylhydrazine;hydrochloride

The Compound CAS No. 2418727-55-4: (2,5-Dichlorothiophen-3-yl)methylhydrazine Hydrochloride

The compound with CAS number 2418727-55-4, commonly referred to as (2,5-Dichlorothiophen-3-yl)methylhydrazine hydrochloride, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a thiophene ring substituted with two chlorine atoms at positions 2 and 5, a methylhydrazine group attached at position 3, and a hydrochloride counterion. The combination of these functional groups makes this compound highly versatile and valuable for various applications.

Recent studies have highlighted the potential of (2,5-Dichlorothiophen-3-yl)methylhydrazine hydrochloride in the development of novel therapeutic agents. Researchers have explored its ability to act as a precursor in the synthesis of bioactive compounds, particularly in the context of anti-cancer drug discovery. The thiophene ring, known for its aromatic stability and electron-withdrawing properties, plays a crucial role in modulating the electronic environment of the molecule, thereby influencing its reactivity and biological activity.

The methylhydrazine group attached to the thiophene ring introduces additional functional diversity. Hydrazines are well-known for their ability to form stable complexes with metal ions, making them valuable in coordination chemistry and catalysis. In the context of pharmaceuticals, hydrazine derivatives have been investigated for their potential as anti-inflammatory agents and enzyme inhibitors. The hydrochloride counterion further enhances the compound's solubility in aqueous media, making it more amenable for experimental studies and potential therapeutic applications.

One of the most promising areas of research involving (2,5-Dichlorothiophen-3-yl)methylhydrazine hydrochloride is its role in metalloenzyme inhibition. Recent findings suggest that this compound can effectively bind to metalloenzymes such as matrix metalloproteinases (MMPs), which are implicated in various pathological conditions including cancer metastasis and inflammatory diseases. By inhibiting these enzymes, the compound demonstrates potential as a lead molecule for developing anti-cancer therapies with reduced side effects compared to conventional treatments.

In addition to its therapeutic applications, (2,5-Dichlorothiophen-3-yl)methylhydrazine hydrochloride has also been explored for its utility in materials science. The thiophene moiety is known to exhibit semiconducting properties, making it a candidate for use in organic electronics. Researchers have investigated its potential as a component in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). The chlorine substituents on the thiophene ring further enhance its electronic properties by introducing electron-withdrawing effects, which can be tailored to optimize device performance.

The synthesis of (2,5-Dichlorothiophen-3-yl)methylhydrazine hydrochloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the chlorination of thiophene derivatives, followed by nucleophilic substitution reactions to introduce the methylhydrazine group. The final step involves protonation with hydrochloric acid to yield the hydrochloride salt. This synthesis pathway has been optimized through recent advancements in catalytic chemistry, enabling higher yields and improved purity levels.

From an environmental perspective, (2,5-Dichlorothiophen-3-yl)methylhydrazine hydrochloride has been studied for its biodegradability and eco-friendly properties. Researchers have found that under specific conditions, this compound can undergo enzymatic degradation by microbial communities, reducing its persistence in aquatic environments. This finding is particularly relevant for industries involved in chemical manufacturing, as it highlights the importance of sustainable practices in compound design and disposal.

In conclusion, (2,5-Dichlorothiophen-3-yl)methylhydrazine hydrochloride is a multifaceted compound with significant potential across diverse fields such as pharmaceuticals, materials science, and environmental chemistry. Its unique structure and functional groups make it an ideal candidate for further research and development. As scientific advancements continue to unfold, this compound is expected to play an increasingly important role in addressing complex challenges in modern science.